Cas no 915696-54-7 (Acetic acid, 2-(phenylthio)-, hexadecyl ester)

• Product Name: Acetic acid, 2-(phenylthio)-, hexadecyl ester
• CAS No: 915696-54-7
• MF: C₂₄H₄₀O₂S
• MW: 392.638206481934
• CID: 787041
• PubChem ID: 531636
• Update Time: 2025-04-19

Acetic acid, 2-(phenylthio)-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(phenylthio)-, hexadecyl ester
• hexadecyl 2-phenylsulfanylacetate
• DTXSID10336266
• 915696-54-7
• (Phenylthio)acetic acid, hexadecyl ester
• XUTDABKADWXICQ-UHFFFAOYSA-N

• Inchi： 1S/C24H40O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-26-24(25)22-27-23-19-16-15-17-20-23/h15-17,19-20H,2-14,18,21-22H2,1H3
• InChI Key： XUTDABKADWXICQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 392.27490169g/mol
• Monoisotopic Mass: 392.27490169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 51.6Ų